Cas no 233255-43-1 (4-(Butoxymethyl)-2-ethoxyphenol)

4-(Butoxymethyl)-2-ethoxyphenol structure
233255-43-1 structure
Product Name:4-(Butoxymethyl)-2-ethoxyphenol
CAS No:233255-43-1
MF:C13H20O3
MW:224.296104431152
CID:2836982
PubChem ID:71356801
Update Time:2025-04-21

4-(Butoxymethyl)-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 233255-43-1
    • DTXSID60780917
    • 4-(BUTOXYMETHYL)-2-ETHOXYPHENOL
    • Phenol, 4-(butoxymethyl)-2-ethoxy-
    • 4-(Butoxymethyl)-2-ethoxyphenol
    • Inchi: 1S/C13H20O3/c1-3-5-8-15-10-11-6-7-12(14)13(9-11)16-4-2/h6-7,9,14H,3-5,8,10H2,1-2H3
    • InChI Key: OEKTUVAECLQJIW-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(=C(C=1)OCC)O)CCCC

Computed Properties

  • Exact Mass: 224.14124450Da
  • Monoisotopic Mass: 224.14124450Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.7Ų
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